Cas no 2137842-12-5 (1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine)
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-737541
- 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine
- 2137842-12-5
-
- Inchi: 1S/C8H9N5/c1-13-7(6(9)5-12-13)8-10-3-2-4-11-8/h2-5H,9H2,1H3
- InChI Key: DWEPJEACQFIGEP-UHFFFAOYSA-N
- SMILES: N1(C)C(C2N=CC=CN=2)=C(C=N1)N
Computed Properties
- Exact Mass: 175.08579531g/mol
- Monoisotopic Mass: 175.08579531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 69.6Ų
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-737541-0.05g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 0.05g |
$827.0 | 2025-03-11 | |
| Enamine | EN300-737541-0.1g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 0.1g |
$867.0 | 2025-03-11 | |
| Enamine | EN300-737541-0.25g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 0.25g |
$906.0 | 2025-03-11 | |
| Enamine | EN300-737541-0.5g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 0.5g |
$946.0 | 2025-03-11 | |
| Enamine | EN300-737541-1.0g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 1.0g |
$986.0 | 2025-03-11 | |
| Enamine | EN300-737541-2.5g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 2.5g |
$1931.0 | 2025-03-11 | |
| Enamine | EN300-737541-5.0g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 5.0g |
$2858.0 | 2025-03-11 | |
| Enamine | EN300-737541-10.0g |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine |
2137842-12-5 | 95.0% | 10.0g |
$4236.0 | 2025-03-11 |
1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine
Introduction to CAS No 2137842-12-5: 1-Methyl-5-(Pyrimidin-2-Yl)-1H-Pyrazol-4-Amine
The compound with CAS No 2137842-12-5, commonly referred to as 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a pyrazole moiety, both of which are known for their versatile reactivity and potential biological activity. The presence of the methyl group further enhances its chemical properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, which could pave the way for new treatments in oncology and neurodegenerative diseases. The compound's structural flexibility allows it to interact with multiple binding sites, making it a promising candidate for multi-target drug design.
In addition to its medicinal applications, CAS No 2137842-12-based compounds have shown potential in materials science. Scientists have investigated their use in the synthesis of advanced materials, such as coordination polymers and metal organic frameworks (MOFs). These materials exhibit exceptional stability and porosity, which could be leveraged in gas storage and catalysis applications. The integration of pyrimidine and pyrazole moieties provides unique electronic properties that enhance the functionality of these materials.
The synthesis of 1-methyl-substituted pyrazole derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. The use of green chemistry principles in these processes has also contributed to the sustainability of its manufacturing.
From a structural perspective, pyrimidin-based compounds like this one exhibit remarkable stability due to their aromaticity. The conjugation between the pyrimidine ring and the pyrazole ring enhances electronic delocalization, which not only stabilizes the molecule but also contributes to its optical properties. This makes it an attractive candidate for applications in optoelectronics and photovoltaics.
Recent research has also focused on the bioavailability and pharmacokinetics of CAS No 213784-related compounds. Studies have demonstrated that these molecules exhibit favorable absorption profiles, suggesting their potential as orally administered drugs. Furthermore, their metabolic stability has been evaluated, providing insights into their suitability for long-term therapeutic use.
In conclusion, CAS No 213784-based compounds like 1-methyl-pyrimidinyl-pyrazolamine represent a promising class of molecules with diverse applications across multiple scientific disciplines. Their unique chemical properties, combined with recent advancements in synthesis and application development, position them as key players in future innovations.
2137842-12-5 (1-methyl-5-(pyrimidin-2-yl)-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)